Cas no 38096-68-3 (bis[2-(2-hydroxyethoxy)ethyl]-methyl-nonadecyl-azanium)

• Product Name: bis[2-(2-hydroxyethoxy)ethyl]-methyl-nonadecyl-azanium
• CAS No: 38096-68-3
• MF: C₂₈H₆₀NO₄
• MW: 474.780309677124
• CID: 311978
• PubChem ID: 169997
• Update Time: 2025-04-19

bis[2-(2-hydroxyethoxy)ethyl]-methyl-nonadecyl-azanium Chemical and Physical Properties

Names and Identifiers

• bis[2-(2-hydroxyethoxy)ethyl]-methyl-nonadecyl-azanium
• bis[2-(2-hydroxyethoxy)ethyl]-methyl-nonadecylazanium
• n,n-bis[2-(2-hydroxyethoxy)ethyl]-n-methylnonadecan-1-aminium
• DTXSID60865899
• 38096-68-3

• Inchi： 1S/C28H60NO4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-29(2,21-25-32-27-23-30)22-26-33-28-24-31/h30-31H,3-28H2,1-2H3/q+1
• InChI Key： WHMXSKOOSSXRQQ-UHFFFAOYSA-N
• SMILES： O(CCO)CC[N+](C)(CCOCCO)CCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 474.4525
• Monoisotopic Mass: 474.452
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 28
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 58.92